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Introduction

MT-802 is a potent, third-generation Proteolysis Targeting Chimera (PROTAC) designed to
induce the degradation of Bruton's tyrosine kinase (BTK).[1][2][3] BTK is a critical component of
the B-cell receptor signaling pathway, and its dysregulation is implicated in various B-cell
malignancies, including chronic lymphocytic leukemia (CLL).[1] MT-802 functions by recruiting
BTK to the Cereblon (CRBN) E3 ubiquitin ligase complex, leading to the ubiquitination and
subsequent degradation of BTK by the proteasome.[1][4] This mechanism makes it a promising
therapeutic agent, particularly for cancers that have developed resistance to traditional BTK
inhibitors, such as those with the C481S mutation.[2][4]

These application notes provide detailed protocols for assessing the cytotoxic and apoptotic
effects of MT-802 on cancer cell lines. The methodologies described herein are fundamental for
determining the compound's efficacy, calculating key metrics like half-maximal inhibitory
concentration (IC50) and half-maximal degradation concentration (DC50), and elucidating its
mechanism of inducing cell death.[5]

Diagram: MT-802 Mechanism of Action
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Caption: MT-802 forms a ternary complex with BTK and Cereblon, leading to BTK degradation.

Protocol 1: Assessment of Cell Viability using MTT
Assay

This protocol details the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) assay to measure the effect of MT-802 on cell metabolic activity, which serves as an
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indicator of cell viability, proliferation, and cytotoxicity.[6][7] Viable cells with active metabolism
convert the yellow MTT salt into a purple formazan product, the quantity of which is directly
proportional to the number of living cells.[7]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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